Cas no 2167071-83-0 (2-(3-Acetamidooxan-3-yl)acetic acid)

• Product Name: 2-(3-Acetamidooxan-3-yl)acetic acid
• CAS No: 2167071-83-0
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 6524216
• PubChem ID: 165915109
• Update Time: 2025-06-09

2-(3-Acetamidooxan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2167071-83-0
• EN300-5292171
• 2-(3-acetamidooxan-3-yl)acetic acid
• 2-(3-Acetamidooxan-3-yl)acetic acid

• Inchi： 1S/C9H15NO4/c1-7(11)10-9(5-8(12)13)3-2-4-14-6-9/h2-6H2,1H3,(H,10,11)(H,12,13)
• InChI Key： POSXNKVBFKKHPT-UHFFFAOYSA-N
• SMILES： O1CCCC(CC(=O)O)(C1)NC(C)=O

Computed Properties

• Exact Mass: 201.10010796g/mol
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(3-Acetamidooxan-3-yl)acetic acid

Introduction to 2-(3-Acetamidooxan-3-yl)acetic acid (CAS No. 2167071-83-0)

2-(3-Acetamidooxan-3-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2167071-83-0, is a significant compound in the realm of pharmaceutical and biochemical research. This compound belongs to the class of oxanthane derivatives, characterized by a cyclic structure incorporating an acetamide functional group. The molecular framework of this compound not only makes it a subject of interest in synthetic chemistry but also positions it as a potential candidate for various biological applications.

The structure of 2-(3-Acetamidooxan-3-yl)acetic acid consists of a five-membered heterocyclic ring (oxanane) substituted with an acetamide group at the third position and an acetic acid moiety at the second position. This unique arrangement imparts specific chemical properties that are exploited in its synthesis and potential applications. The presence of both polar functional groups—acetamide and carboxylic acid—enhances its solubility in polar solvents, making it amenable for use in aqueous-based biochemical assays and drug formulations.

In recent years, the interest in oxanthane derivatives has surged due to their diverse pharmacological properties. The acetamide moiety, in particular, is known for its role as a bioisostere, often used to improve metabolic stability and binding affinity in drug molecules. The 2-(3-Acetamidooxan-3-yl)acetic acid structure leverages these properties, making it a valuable scaffold for medicinal chemists seeking to develop novel therapeutic agents.

One of the most compelling aspects of 2-(3-Acetamidooxan-3-yl)acetic acid is its potential application in the development of enzyme inhibitors. The oxanthane ring can mimic natural substrates or transition states, while the acetamide group can interact with specific amino acid residues in enzyme active sites. This dual functionality has been explored in several research studies aiming to modulate enzyme activity for therapeutic purposes. For instance, inhibitors targeting proteases and kinases have shown promise in treating conditions such as cancer and inflammation.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(3-Acetamidooxan-3-yl)acetic acid's interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to various protein receptors, suggesting its utility in designing drugs with high specificity. These studies not only provide insights into the compound's mechanism of action but also guide the optimization of its structure for improved efficacy and reduced side effects.

The synthesis of 2-(3-Acetamidooxan-3-yl)acetic acid has been refined through multiple pathways, each offering distinct advantages depending on the desired scale and purity requirements. Common synthetic routes involve multi-step organic transformations starting from readily available precursors such as glycoluril or ethylene oxide derivatives. The introduction of the acetamide group typically involves reductive amination or acetylation reactions, while the attachment of the acetic acid moiety can be achieved through hydrolysis or carboxylation techniques.

In industrial settings, the production of 2-(3-Acetamidooxan-3-yl)acetic acid is optimized for cost-effectiveness and scalability without compromising on quality. Continuous flow chemistry has emerged as a promising approach, offering improved reaction control and reduced waste generation compared to traditional batch processing methods. Such innovations align with global trends toward sustainable chemical manufacturing practices.

The pharmacokinetic profile of 2-(3-Acetamidooxan-3-yl)acetic acid is another critical area of investigation. Studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) properties using both in vitro and in vivo models. Early findings suggest that this compound exhibits moderate bioavailability and favorable metabolic stability, although further research is needed to fully characterize its pharmacokinetics across different species.

Regulatory considerations play a pivotal role in advancing 2-(3-Acetamidooxan-3-yl)acetic acid from laboratory research to clinical application. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade material is produced consistently and safely. Additionally, preclinical toxicity studies are essential to assess potential adverse effects before human trials can commence. These regulatory milestones are crucial for ensuring that any future drug candidates derived from this compound meet stringent safety standards.

The versatility of 2-(3-Acetamidooxan-3-yl)acetic acid extends beyond pharmaceutical applications; it also holds promise in agrochemicals and material science. For instance, derivatives of this compound have been investigated as potential herbicides or fungicides due to their ability to disrupt enzymatic pathways in pests while minimizing environmental impact. Similarly, its structural features make it a candidate for developing novel polymers or coatings with enhanced durability and functionality.

Collaborative efforts between academia and industry are fostering innovation in the field of oxanthane derivatives like 2-(3-Acetamidooxan-3-yl)acetic acid. Open science initiatives and data-sharing platforms are accelerating research progress by providing access to experimental data, computational models, and synthetic methodologies. Such collaborations not only shorten development timelines but also foster interdisciplinary approaches that lead to breakthrough discoveries.

The future direction for research on 2-(3-Acetamidooxan-3-yl)acetic acid includes exploring its role as a building block for more complex drug molecules through structure-based drug design (SBDD). By integrating experimental data with advanced computational techniques, researchers aim to identify novel analogs with enhanced therapeutic profiles. Furthermore, green chemistry principles are being increasingly adopted to develop sustainable synthetic routes that minimize hazardous waste generation.

In conclusion,2-(3-Acetamidooxan-3-yloxacetic acid (CAS No. 2167071 83 0 ) represents a fascinating compound with broad applications across multiple scientific disciplines Its unique structural features make it an attractive scaffold for developing innovative therapeutics while also serving as a valuable tool in biochemical research The ongoing exploration into its pharmacological properties synthetic methodologies regulatory aspects